Cas no 1805369-12-3 (2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-methanol)

• Product Name: 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805369-12-3
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4870121
• Update Time: 2025-05-23

2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H9ClF2N2O/c9-6-1-4(3-14)7(8(10)11)5(2-12)13-6/h1,8,14H,2-3,12H2
• InChI Key： GGKRWSGLVZBSQA-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=C(C(F)F)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-methanol

Introduction to 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1805369-12-3)

2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-methanol, identified by its CAS number 1805369-12-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, including its aminomethyl, chloro, and difluoromethyl substituents, contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various bioactive molecules.

The aminomethyl group at the 2-position of the pyridine ring introduces a reactive amine functionality, which can participate in further chemical modifications such as coupling reactions, forming amides, or engaging in hydrogen bonding interactions. This feature makes the compound particularly useful in drug discovery efforts where functional group compatibility is crucial. Additionally, the presence of a chloro substituent at the 6-position enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are commonly employed in medicinal chemistry.

The difluoromethyl group at the 3-position is another key structural element that influences the compound's reactivity and biological profile. Fluorine atoms are known to modulate metabolic stability, lipophilicity, and binding affinity, making them a popular choice in drug design. The combination of these substituents in 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-methanol suggests a molecule with potential applications in developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their wide range of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, anticancer, and central nervous system (CNS) effects. The specific arrangement of functional groups in 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-methanol positions it as a promising candidate for further investigation in these areas.

One notable area of research involves the use of this compound as a building block for synthesizing more complex molecules with enhanced pharmacological activity. For instance, researchers have utilized similar pyridine derivatives to develop kinase inhibitors, which are critical in treating various types of cancer. The aminomethyl group can be readily coupled with other pharmacophores via amide or urea linkages, while the chloro and difluoromethyl groups provide handles for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

Another emerging application of this compound lies in its potential use as an intermediate in the synthesis of antiviral agents. The structural motifs present in 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-methanol bear resemblance to known viral protease inhibitors and integrase inhibitors. By leveraging its reactive sites, chemists can design analogs that target specific viral enzymes with high selectivity and efficacy.

The synthesis of 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-methanol involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 2-amino-6-chloropyridine and trifluoromethyl-substituted reagents, chemists can introduce the desired functional groups through carefully controlled reactions. The use of palladium catalysts for cross-coupling reactions and transition metal complexes for fluorination techniques underscores the modern synthetic strategies employed in its preparation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have revealed insights into how its structure interacts with biological targets at the molecular level. These insights are invaluable for optimizing lead compounds during drug discovery pipelines by predicting binding affinities and identifying potential liabilities early in the process.

The chemical stability and reactivity profile of 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-methanol make it an attractive candidate for further exploration in industrial settings. Researchers have investigated its behavior under various reaction conditions to ensure scalability and reproducibility in large-scale syntheses. Such efforts are essential for translating laboratory discoveries into viable pharmaceutical products that meet stringent quality standards.

In conclusion, 2-(Aminomethyl)-6-chloro-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1805369-12-3) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications across multiple therapeutic areas. Its unique combination of functional groups positions it as a valuable intermediate for developing novel drugs targeting infections, cancers, and neurological disorders. As research continues to uncover new synthetic methodologies and pharmacological insights, this compound is poised to play an increasingly important role in future drug development efforts.